2-Hydroxymethyl-2-n-propylpropan-1,3-dithiol

• Molecular Formula: C7H16OS2
• Molecular Weight: 180.3 g/mol
• IUPAC Name: 2,2-bis(sulfanylmethyl)pentan-1-ol
• InChI: InChI=1S/C7H16OS2/c1-2-3-7(4-8,5-9)6-10/h8-10H,2-6H2,1H3
• InChI Key: SIFBLHJZWQKFEO-UHFFFAOYSA-N
• Canonical SMILES: CCCC(CO)(CS)CS

Description

2-Hydroxymethyl-2-n-propylpropan-1,3-dithiol is a useful research compound. Its molecular formula is C7H16OS2 and its molecular weight is 180.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

2-hydroxymethyl-2-n-propyl-propan-1,3-dithiol was prepared in an analogous manner to 2-i-butyl-2-hydroxymethyl-propan-1,3-dithiol starting from 2-benzyloxymethyl-2-n-propyl-propan-1,3-diol.

Synthesis routes and methods II

Procedure details

2,2-Di-(benzylthiomethyl)pentan-1-ol (8.0 g.) in dry diethyl ether (150 ml) was added to liquid ammonia (500 ml) which was stirred under nitrogen at -70°. Sodium (8.0 g.) was added in small pieces and the mixture was stirred at -70° for 3 hours. The mixture was allowed to warm to 20° and solid ammonium chloride (20 g.) was added. This was followed by careful addition of methanol (100 ml) to destroy excess sodium. Water (200 ml) was added and the aqueous mixture was extracted with diethyl ether. The ethereal extracts were dried over anhydrous magnesium sulphate and evaporated in vacuo. 2-Hydroxymethyl-2-n-propylpropan-1,3-dithiol was obtained as a colourless oil (4.6 g.).